4-Bromo-3-methylbenzoic acid
Overview
Description
4-Bromo-3-methylbenzoic acid is an organic compound with the linear formula BrC6H3(CH3)CO2H . It is used as a building block in organic synthesis .
Synthesis Analysis
4-Bromo-3-methylbenzoic acid can be prepared by the hydrolysis of 4-bromo-3-methylbenzonitrile . It may also be used in the preparation of various organic compounds such as 4-bromo-3-methylbenzoyl chloride, 4-bromo-3-methylbenzoic acid tert-butyl ester, and 4-bromo-N-methoxy-3,N-dimethylbenzamide .Molecular Structure Analysis
The molecular formula of 4-Bromo-3-methylbenzoic acid is C8H7BrO2 . It has an average mass of 215.044 Da and a monoisotopic mass of 213.962936 Da .Chemical Reactions Analysis
4-Bromo-3-methylbenzoic acid can participate in various chemical reactions. For instance, it can be used in the preparation of 4-bromo-3-methylbenzoyl chloride, 4-bromo-3-methylbenzoic acid tert-butyl ester, and 4-bromo-N-methoxy-3,N-dimethylbenzamide .Physical And Chemical Properties Analysis
4-Bromo-3-methylbenzoic acid has a density of 1.6±0.1 g/cm3, a boiling point of 311.4±30.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It also has an enthalpy of vaporization of 58.3±3.0 kJ/mol and a flash point of 142.1±24.6 °C .Scientific Research Applications
Organic Synthesis
4-Bromo-3-methylbenzoic acid is a valuable building block in organic synthesis. It can be used to prepare various organic compounds, such as 4-bromo-3-methylbenzoyl chloride and 4-bromo-3-methylbenzoic acid tert-butyl ester . These derivatives are crucial intermediates in synthesizing more complex molecules for pharmaceuticals, agrochemicals, and materials science.
Pharmaceutical Research
In pharmaceutical research, this compound serves as a precursor in the synthesis of potential drug candidates. It is involved in creating compounds like 4-bromo-N-methoxy-3, N-dimethylbenzamide , which may be screened for various biological activities . The bromine atom in the compound offers a reactive site for further functionalization, making it a versatile reagent in medicinal chemistry.
Material Science
4-Bromo-3-methylbenzoic acid plays a role in material science, particularly in the development of new organic materials. Its derivatives can be used to modify the properties of polymers or create new types of photoresists for semiconductor manufacturing .
Analytical Chemistry
This compound is used in analytical chemistry as a standard or reference material. Its well-defined properties, such as melting point and purity, allow it to calibrate instruments and validate analytical methods .
Biochemistry
In biochemistry, 4-Bromo-3-methylbenzoic acid can be used to study enzyme-catalyzed reactions involving carboxylic acids. It may also be used to investigate the metabolism of brominated aromatic compounds in living organisms .
Environmental Applications
The environmental applications of 4-Bromo-3-methylbenzoic acid include its use as a model compound to study the environmental fate of brominated organic chemicals. It helps understand how these compounds degrade and persist in different environmental compartments .
Safety And Hazards
Future Directions
3-Bromo-4-methylbenzoic acid, a compound similar to 4-Bromo-3-methylbenzoic acid, has been used in the synthesis of biphenyl amides, 2-benzazepine-4-acetic acid derivative, as an analog of the potent, nonpeptide GPIIb/IIIa antagonist, O-spiro C-aryl glucosides . This suggests that 4-Bromo-3-methylbenzoic acid could potentially have similar applications in the future.
properties
IUPAC Name |
4-bromo-3-methylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrO2/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWVXDZLVCISXIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20227752 | |
Record name | 4-Bromo-3-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20227752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-3-methylbenzoic acid | |
CAS RN |
7697-28-1 | |
Record name | 4-Bromo-3-methylbenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7697-28-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-3-methylbenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007697281 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Bromo-3-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20227752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-3-methylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.831 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-Bromo-3-methylbenzoic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B77W8W6R4Q | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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